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Compound of Interest

Compound Name: BC8-15

Cat. No.: B12040021

An in-depth exploration for a molecule or compound designated as "BC8-15" within the realm
of drug development and life sciences has yielded no specific entity matching this identifier.
The scientific and financial landscapes, however, recognize "BC8" in distinct and unrelated
contexts: as a high-pressure, metastable allotrope of silicon and as a stock market ticker
symbol. This guide synthesizes the available information on these known entities.

BC8 Silicon: A Metastable Allotrope

BC8, or Si-lll, is a body-centered cubic polymorph of silicon that can be formed under high
pressure and remains metastable at ambient pressure.[1] Its discovery and characterization are
rooted in materials science and condensed matter physics, with research focusing on its
unique structural and electronic properties.

Formation and Properties

BCS8 silicon is typically formed by releasing pressure from the metallic 3-tin phase of silicon to
approximately 2 GPa.[2] It can also be produced through mechanical microindentation.[3]
Unlike the common diamond cubic structure of silicon (dc-Si), the BC8 phase possesses a
body-centered cubic lattice with eight atoms per primitive unit cell.[1]

Initial studies and subsequent research have debated the electronic properties of BC8-Si.
While some reports suggested it to be semimetallic, more recent findings based on large-
volume, phase-pure synthesis have demonstrated that it is a direct band gap semiconductor

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b12040021?utm_src=pdf-interest
https://www.benchchem.com/product/b12040021?utm_src=pdf-body
https://en.wikipedia.org/wiki/Silicon
https://www.researchgate.net/publication/315932755_BC8_Silicon_Si-III_is_a_Narrow-Gap_Semiconductor
https://www.researchgate.net/publication/250012733_The_R8BC8_phases_and_crystal_growth_in_monocrystalline_silicon_under_microindentation_with_a_spherical_indenter
https://en.wikipedia.org/wiki/Silicon
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12040021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

with a very small energy gap.[2] This property, along with a plasma wavelength near 11 pym,
suggests potential applications in infrared plasmonics.[2]

The thermal conductivity of BC8-Si is significantly lower than that of dc-Si, a property that could
be advantageous in thermoelectric applications.[2] The transformation pathways of BC8-Si
under thermal annealing have also been a subject of study, with findings indicating it can
transform to a hexagonal-diamond structure at elevated pressures.[4]

Experimental Methodologies

The study of BC8 silicon involves a range of advanced experimental techniques:
e Synthesis:

o Diamond Anvil Cell (DAC): Used to subject silicon to high pressures to induce phase
transformations.[4]

o Multi-anvil Press: Enables the large-volume synthesis of phase-pure BC8-Si, crucial for
bulk property measurements.[2]

o Point Loading/Microindentation: A mechanical method to induce the formation of BC8 and
another metastable phase, r8-Si.[3][4]

e Characterization:

o X-ray Diffraction (XRD): Employed to identify the crystalline structure of the silicon
polymorphs.

o Transmission Electron Microscopy (TEM) and Nanodiffraction: Used to analyze the
morphology and distribution of BC8 and r8 phases formed during microindentation.[3]

o Optical Spectroscopy (Far- and Mid-infrared): To determine the electronic and optical
properties, including the band gap.[2]

o Temperature-Dependent Electrical Conductivity and Seebeck Measurements: To
characterize its semiconductor properties.[2]
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The workflow for studying the thermal evolution of BC8-Si formed in a Diamond Anvil Cell is
depicted below.

Synthesis Thermal Annealing & Analysis Transformation Pathway

Diamond Cubic Silicon (dc-Si)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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